1-[[6-(Dimethylamino)pyridin-2-yl]methyl]-3-(3-methylsulfanylcyclopentyl)urea

• IUPAC Name: 1-[[6-(dimethylamino)pyridin-2-yl]methyl]-3-(3-methylsulfanylcyclopentyl)urea
• InChI: InChI=1S/C15H24N4OS/c1-19(2)14-6-4-5-12(17-14)10-16-15(20)18-11-7-8-13(9-11)21-3/h4-6,11,13H,7-10H2,1-3H3,(H2,16,18,20)
• InChI Key: CRDMICHCRUKLGA-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=CC(=N1)CNC(=O)NC2CCC(C2)SC
• Molecular Formula: C15H24N4OS
• Molecular Weight: 308.4 g/mol

Description

1-[[6-(Dimethylamino)pyridin-2-yl]methyl]-3-(3-methylsulfanylcyclopentyl)urea is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound is also known as DMAMCL and has been found to have a range of biochemical and physiological effects that make it a valuable tool for researchers in various fields.

Mechanism of Action

The mechanism of action of DMAMCL involves the inhibition of kinase activity through binding to the ATP binding site of the kinase. This binding prevents the kinase from phosphorylating its target proteins, which can lead to downstream effects on cellular signaling pathways.
Biochemical and Physiological Effects:
DMAMCL has been found to have a range of biochemical and physiological effects, including the inhibition of kinase activity, the modulation of protein-protein interactions, and the regulation of cellular signaling pathways. These effects make DMAMCL a valuable tool for researchers studying various cellular processes.

Advantages and Limitations for Lab Experiments

One advantage of DMAMCL is its selectivity for certain kinases, which allows researchers to study specific cellular processes without affecting other pathways. However, one limitation of DMAMCL is its potential toxicity, which can limit its use in certain experimental settings.

Future Directions

There are many potential future directions for research involving DMAMCL. One area of interest is the development of new DMAMCL analogs with improved selectivity and efficacy. Additionally, researchers may continue to explore the potential applications of DMAMCL in various fields, including cancer research and drug discovery.

Synthesis Methods

The synthesis of DMAMCL involves a multi-step process that begins with the reaction of 6-bromomethyl-2-pyridinecarboxaldehyde with dimethylamine. This reaction produces 6-(dimethylamino)pyridine-2-carboxaldehyde, which is then reacted with 3-(3-methylsulfanyl)cyclopentanone to produce the final product, DMAMCL.

Scientific Research Applications

DMAMCL has been used in a variety of scientific research applications, including studies of protein-protein interactions, enzyme activity, and cellular signaling pathways. This compound has been found to be particularly useful in studies of kinase activity, as it can inhibit the activity of certain kinases in a selective manner.